Cas no 89607-19-2 (1-methyl-3,4-dinitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3,4-dinitro-1H-pyrazole-5-carboxylic acid
• CAS No: 89607-19-2
• MF: C₅H₄N₄O₆
• MW: 216.108460426331
• MDL: MFCD00458740
• CID: 595109
• PubChem ID: 7174624
• Update Time: 2025-04-19

1-methyl-3,4-dinitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-dinitro-
• 2-methyl-4,5-dinitropyrazole-3-carboxylic acid
• 1-methyl-3,4-dinitro-1H-pyrazole-5-carboxylic acid
• AKOS000310148
• CS-0300503
• 2-methyl-4,5-dinitro-2 h-pyrazole-3-carboxylic acid
• DTXSID80428324
• 2-Methyl-4,5-dinitro-2H-pyrazole-3-carboxylic acid
• 89607-19-2
• 1-methyl-3,4-dinitropyrazole-5-carboxylic acid
• EN300-92805
• 2-Methyl-4,5-dinitro-2 H -pyrazole-3-carboxylic acid
• AKOS015922626
• SBB022231
• MFCD00458740

• MDL： MFCD00458740
• Inchi： 1S/C5H4N4O6/c1-7-3(5(10)11)2(8(12)13)4(6-7)9(14)15/h1H3,(H,10,11)
• InChI Key： RCTJRSZLWUQNQS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C([N+](=O)[O-])=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 216.01308386g/mol
• Monoisotopic Mass: 216.01308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives